Acetophthalidin
Overview
Description
Acetophthalidin is a natural product found in Aspergillus fumigatus with data available.
Scientific Research Applications
Ophthalmic Applications
Acetophthalidin, primarily used in ophthalmology, demonstrates significant applications in various eye-related conditions and treatments. For example, a study by Dallinger et al. (1998) explored the effects of acetazolamide on choroidal blood flow, indicating its potential in ocular vasomotor reactivity investigations. Similarly, Hathout et al. (2007) focused on acetazolamide liposomes as an ocular delivery system, revealing controlled release formulations for effective topical application.
Pharmacological Management
In the realm of pharmacological management, research by Randazzo et al. (2005) evaluated the efficacy of diluted aceclidine eyedrops for night vision disturbances post-refractive surgery, showcasing its therapeutic benefits. Furthermore, Kaur et al. (2000) investigated ophthalmic preparations of acetazolamide, focusing on enhancing its bioavailability for improved therapeutic efficacy.
Disease Treatment and Prevention
This compound has been studied for its role in disease treatment and prevention. For instance, Scuderi et al. (2006) compared acetazolamide with apraclonidine in controlling intraocular pressure post-phacoemulsification, indicating its effectiveness in ocular pressure management. Similarly, Langer et al. (1997) explored methylmethacrylate sulfopropylmethacrylate copolymer nanoparticles for ophthalmic drug delivery, including aceclidine, showing its potential in increasing ocular drug bioavailability.
Advanced Ophthalmic Research and Technology
The advancement in ophthalmic research and technology also incorporates this compound applications. Ma et al. (2023) discussed the reverse translation of AI in glaucoma, where clinical data on drugs like acetazolamide can inspire basic science studies for hypothesis validation.
Properties
Molecular Formula |
C10H8O5 |
|---|---|
Molecular Weight |
208.17 g/mol |
IUPAC Name |
3-acetyl-5,7-dihydroxy-3H-2-benzofuran-1-one |
InChI |
InChI=1S/C10H8O5/c1-4(11)9-6-2-5(12)3-7(13)8(6)10(14)15-9/h2-3,9,12-13H,1H3 |
InChI Key |
KLBSSFLIZVTENH-UHFFFAOYSA-N |
SMILES |
CC(=O)C1C2=C(C(=CC(=C2)O)O)C(=O)O1 |
Canonical SMILES |
CC(=O)C1C2=C(C(=CC(=C2)O)O)C(=O)O1 |
Synonyms |
acetophthalidin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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